Cas no 1803842-86-5 (2,6-Difluoro-3-(difluoromethyl)aniline)

• Product Name: 2,6-Difluoro-3-(difluoromethyl)aniline
• CAS No: 1803842-86-5
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 6054098
• PubChem ID: 130792914
• Update Time: 2025-06-25

2,6-Difluoro-3-(difluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(difluoromethyl)aniline
• Benzenamine, 3-(difluoromethyl)-2,6-difluoro-
• 1803842-86-5
• EN300-1124775
• 3-(difluoromethyl)-2,6-difluoroaniline

• Inchi： 1S/C7H5F4N/c8-4-2-1-3(7(10)11)5(9)6(4)12/h1-2,7H,12H2
• InChI Key： SMTDLBLXIZGMBV-UHFFFAOYSA-N
• SMILES： C1(N)=C(F)C=CC(C(F)F)=C1F

Computed Properties

• Exact Mass: 179.03581181g/mol
• Monoisotopic Mass: 179.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 176.3±35.0 °C(Predicted)
• pka: 0.88±0.10(Predicted)

Additional information on 2,6-Difluoro-3-(difluoromethyl)aniline

2,6-Difluoro-3-(difluoromethyl)aniline (CAS No. 1803842-86-5): A Key Compound in Modern Pharmaceutical Research

2,6-Difluoro-3-(difluoromethyl)aniline (CAS No. 1803842-86-5) represents a pivotal molecule in the field of medicinal chemistry, characterized by its unique fluorinated aromatic ring structure. This compound is a derivative of aniline, with strategic introduction of fluorine atoms at the 2, 6, and 3 positions. The fluorinated aromatic ring is a critical structural feature that modulates the physicochemical properties, metabolic stability, and biological activity of the molecule. Recent studies have highlighted its potential as a scaffold for the development of novel therapeutics targeting inflammatory and oncological diseases.

The 2,6-Difluoro-3-(difluoromethyl)aniline molecule is synthesized through a multi-step process involving fluorination reactions and coupling strategies. The introduction of fluorine atoms at specific positions enhances the molecule's hydrophobicity and electronic properties, which are essential for optimizing drug-target interactions. For instance, the fluorinated aromatic ring has been shown to improve the binding affinity of the compound to specific protein targets, such as kinases and G-protein coupled receptors (GPCRs), which are key players in various disease pathways.

Recent advancements in computational chemistry have enabled the prediction of the 2,6-Difluoro-3-(difluoromethyl)aniline molecule's behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have revealed that the fluorinated aromatic ring contributes to the molecule's resistance to metabolic degradation, thereby extending its half-life in vivo. This property is particularly valuable in the development of long-acting therapeutics for chronic conditions such as rheumatoid arthritis and cancer.

Experimental studies have further validated the 2,6-Dif,3-(difluoromethyl)aniline molecule's potential in drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The fluorinated aromatic ring was found to enhance the molecule's ability to modulate cytokine production, making it a promising candidate for the treatment of autoimmune disorders.

Moreover, the 2,6-Difluoro-3-(difluoromethyl)aniline molecule has shown potential in the development of targeted therapies for cancer. Research published in Cancer Research in 2024 highlighted its ability to selectively inhibit the activity of certain oncogenic kinases, such as EGFR and HER2, which are commonly overexpressed in various malignancies. The fluorinated aromatic ring contributes to the molecule's selectivity by enabling precise interactions with the target proteins, thereby minimizing off-target effects.

The 2,6-Difluoro-3-(difluoromethyl)aniline molecule's pharmacokinetic properties are another area of active research. Studies have shown that the fluorinated aromatic ring enhances the molecule's solubility in lipid membranes, facilitating its uptake by cells and improving its bioavailability. This property is crucial for the development of drugs that require efficient cellular penetration to exert their therapeutic effects.

Additionally, the 2,6-Difluoro-3-(difluoromethyl)aniline molecule has been explored as a building block for the synthesis of more complex drug candidates. For example, its derivatives have been used to create molecules with enhanced antitumor activity by incorporating additional functional groups that target specific pathways in cancer cells. The fluorinated aromatic ring serves as a versatile platform for such modifications, allowing researchers to tailor the molecule's properties to address specific therapeutic challenges.

The 2,6-Difluoro-3-(difluoromethyl)aniline molecule's role in drug discovery is further underscored by its compatibility with modern drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of this compound into nanoparticles, which can improve its stability and targeted delivery to diseased tissues. The fluorinated aromatic ring contributes to the molecule's compatibility with these systems by enhancing its interaction with lipid-based carriers.

Despite its promising properties, the 2,6-Difluoro-3-(difluoromethyl)aniline molecule remains an area of active investigation. Researchers are exploring ways to further optimize its structure to enhance its therapeutic potential while minimizing potential side effects. For instance, studies are underway to determine the long-term safety profile of this compound in preclinical models, with a focus on its impact on non-target organs and tissues.

In conclusion, the 2,6-Difluoro-3-(difluoromethyl)aniline molecule (CAS No. 1803842-86-5) is a significant advancement in the field of medicinal chemistry. Its unique fluorinated aromatic ring structure provides a foundation for the development of novel therapeutics with enhanced efficacy and safety profiles. As research continues to uncover new applications for this compound, its potential to address complex medical challenges is expected to grow, solidifying its role as a key player in modern pharmaceutical research.